
The Reaction of Copper Minerals with Cyanide
Solutions: A Comparative Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper;cyanide

Cat. No.: B14754853 Get Quote

For researchers, scientists, and drug development professionals, understanding the intricate

reactions between copper minerals and cyanide solutions is crucial for a range of applications,

from hydrometallurgy to environmental science. This guide provides a comprehensive

comparison of the reaction products, supported by experimental data and detailed

methodologies.

The interaction of copper minerals with cyanide solutions is a complex process governed by

mineralogy, cyanide concentration, pH, and the presence of oxidizing agents. These reactions

are central to the cyanidation process used in gold extraction, where the presence of copper

minerals can significantly impact efficiency and reagent consumption. The primary products of

these reactions are various copper-cyanide complexes, with secondary products such as

thiocyanate and cyanate also forming under specific conditions.

Comparison of Reaction Products and Copper
Extraction
The solubility of copper minerals in cyanide solutions varies significantly, influencing the extent

of reaction and the nature of the resulting products. The following table summarizes the

quantitative data on copper extraction for common copper minerals under typical cyanidation

conditions.
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Mineral
Chemical
Formula

Copper
Extraction (%)

Predominant
Copper-
Cyanide
Complexes

Secondary
Products

Chalcocite Cu₂S
High (often

>90%)[1]

[Cu(CN)₂]⁻,

[Cu(CN)₃]²⁻

Thiocyanate

(SCN⁻)

Covellite CuS High
[Cu(CN)₂]⁻,

[Cu(CN)₃]²⁻

Thiocyanate

(SCN⁻)

Bornite Cu₅FeS₄
High (>90% in

warm solution)[2]

[Cu(CN)₂]⁻,

[Cu(CN)₃]²⁻

Thiocyanate

(SCN⁻)

Chalcopyrite CuFeS₂
Low to Moderate

(25-32%)[3]

[Cu(CN)₂]⁻,

[Cu(CN)₃]²⁻

Thiocyanate

(SCN⁻)

Azurite Cu₃(CO₃)₂(OH)₂ High[1]
[Cu(CN)₃]²⁻,

[Cu(CN)₄]³⁻
Cyanate (CNO⁻)

Malachite Cu₂(CO₃)(OH)₂ High[1]
[Cu(CN)₃]²⁻,

[Cu(CN)₄]³⁻
Cyanate (CNO⁻)

Reaction Pathways and Mechanisms
The dissolution of copper minerals in cyanide solutions involves a series of electrochemical

reactions. The specific pathways and the resulting products are dependent on the mineral type.

Sulfide Minerals (e.g., Chalcocite, Covellite, Bornite,
Chalcopyrite)
The primary reaction for copper sulfide minerals involves the formation of cuprous cyanide

complexes and thiocyanate. The general reaction can be represented as:

2Cu₂S + 10NaCN + O₂ + 2H₂O → 4Na[Cu(CN)₂] + 2NaSCN + 4NaOH

The formation of various copper-cyanide complexes is dependent on the molar ratio of cyanide

to copper.
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Copper Sulfide Mineral
(e.g., Chalcocite)

Dicyanocuprate(I)
[Cu(CN)₂]⁻

Thiocyanate
(SCN⁻)

Sodium Cyanide
(NaCN)

Oxygen
(O₂)

Water
(H₂O) Tricyanocuprate(I)

[Cu(CN)₃]²⁻

+ CN⁻

Tetracyanocuprate(I)
[Cu(CN)₄]³⁻

+ CN⁻

Reaction pathway for copper sulfide minerals in cyanide solution.

Click to download full resolution via product page

Reaction of copper sulfide minerals with cyanide.

Oxidized Minerals (e.g., Azurite, Malachite)
For oxidized copper minerals such as carbonates, the reaction with cyanide leads to the

formation of higher-order copper-cyanide complexes and cyanate. The cupric ions (Cu²⁺)

initially present are reduced to cuprous ions (Cu⁺).

2CuCO₃ + 7NaCN + H₂O → 2Na₂[Cu(CN)₃] + NaCNO + 2NaHCO₃
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Copper Carbonate Mineral
(e.g., Azurite, Malachite)

Tricyanocuprate(I)
[Cu(CN)₃]²⁻

Cyanate
(CNO⁻)

Sodium Cyanide
(NaCN)

Water
(H₂O)

Tetracyanocuprate(I)
[Cu(CN)₄]³⁻

+ CN⁻

Reaction pathway for oxidized copper minerals in cyanide solution.

Click to download full resolution via product page

Reaction of oxidized copper minerals with cyanide.

Experimental Protocols
A standardized experimental protocol is essential for obtaining comparable data on the reaction

of copper minerals with cyanide solutions. The bottle roll test is a widely used laboratory

procedure for this purpose.[4][5]

Standard Bottle Roll Test Protocol
This protocol outlines the key steps for conducting a bottle roll test to determine the leachability

of copper minerals in a cyanide solution.
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1. Sample Preparation
- Crush and grind ore to desired particle size (e.g., 80% passing 75 µm).

- Prepare a representative sample of known weight (e.g., 200 g).

2. Slurry Preparation
- Place the ore sample in a bottle.

- Add a measured volume of water to achieve the desired pulp density (e.g., 40-50% solids).

3. pH Adjustment
- Measure the initial pH of the slurry.

- Add lime (CaO) or sodium hydroxide (NaOH) to adjust the pH to the target level (typically 10.5-11.0).

4. Cyanide Addition
- Add a known concentration of sodium cyanide (NaCN) solution (e.g., 0.5-2.0 g/L).

5. Leaching
- Seal the bottle and place it on a set of rolls to ensure continuous agitation.

- Maintain a constant temperature (e.g., 25°C) for a specified duration (e.g., 24-48 hours).

6. Sampling and Analysis
- Periodically, or at the end of the test, collect a sample of the pregnant leach solution.

- Filter the sample to separate solids.
- Analyze the solution for copper and free cyanide concentrations using appropriate analytical methods (e.g., AAS, titration).

7. Data Evaluation
- Calculate the percentage of copper extracted from the mineral.

- Determine the cyanide consumption per tonne of ore.

Workflow for a standard bottle roll cyanidation test.

Click to download full resolution via product page

Standard Bottle Roll Test Workflow.
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Key Experimental Parameters:

Particle Size: A finer grind generally increases the surface area available for reaction, leading

to higher extraction rates. A common target is 80% passing 75 micrometers.[6]

Cyanide Concentration: The concentration of free cyanide affects the dissolution kinetics and

the stability of the copper-cyanide complexes.

pH: Maintaining an alkaline pH (10.5-11.0) is crucial to prevent the formation of toxic

hydrogen cyanide (HCN) gas.[6]

Dissolved Oxygen: Oxygen is a necessary oxidant for the dissolution of most sulfide

minerals.

Temperature: Higher temperatures can increase the rate of reaction, but also the

decomposition of cyanide.

Agitation: Continuous agitation ensures good contact between the mineral particles and the

leach solution.

By carefully controlling these parameters and employing standardized analytical techniques,

researchers can obtain reliable and comparable data on the reaction products of various

copper minerals in cyanide solutions. This information is invaluable for optimizing industrial

processes, developing new technologies, and assessing the environmental impact of

cyanidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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